Cas no 59020-86-9 (Butanethioic acid, S-(2-furanylmethyl) ester)

• Product Name: Butanethioic acid, S-(2-furanylmethyl) ester
• CAS No: 59020-86-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 340146
• PubChem ID: 57128757
• Update Time: 2025-04-19

Butanethioic acid, S-(2-furanylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, S-(2-furanylmethyl) ester
• S-(furan-2-ylmethyl) butanethioate
• S-[(Furan-2-yl)methyl] butanethioate
• 59020-86-9
• DTXSID10720363
• SCHEMBL11328058

• Inchi： 1S/C9H12O2S/c1-2-4-9(10)12-7-8-5-3-6-11-8/h3,5-6H,2,4,7H2,1H3
• InChI Key： WWMFUOZOXPNHMJ-UHFFFAOYSA-N
• SMILES： S(C(CCC)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21